(+/-)-Tropan-2-one
Overview
Description
(+/-)-Tropan-2-one, also known as tropinone, is a bicyclic ketone that is used as a precursor in the synthesis of various alkaloids, including cocaine and atropine. It is a colorless liquid that is soluble in water and has a characteristic odor. The synthesis of (+/-)-Tropan-2-one is of great interest to the scientific community due to its importance in the production of various alkaloids.
Mechanism of Action
The mechanism of action of (+/-)-Tropan-2-one is not well understood. However, it is known that (+/-)-Tropan-2-one acts as a precursor in the synthesis of various alkaloids, including cocaine and atropine. These alkaloids have different mechanisms of action, and therefore, the mechanism of action of (+/-)-Tropan-2-one is dependent on the specific alkaloid that is being synthesized.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (+/-)-Tropan-2-one are not well studied. However, it is known that (+/-)-Tropan-2-one is a precursor in the synthesis of various alkaloids, including cocaine and atropine. These alkaloids have different biochemical and physiological effects, and therefore, the effects of (+/-)-Tropan-2-one are dependent on the specific alkaloid that is being synthesized.
Advantages and Limitations for Lab Experiments
The synthesis of (+/-)-Tropan-2-one has several advantages for lab experiments. Firstly, it is a reliable and efficient method for the production of (+/-)-Tropan-2-one. Secondly, (+/-)-Tropan-2-one is a precursor in the synthesis of various alkaloids, which makes it an important chemical for the pharmaceutical industry. However, the synthesis of (+/-)-Tropan-2-one has some limitations, including the use of toxic reagents and the production of hazardous waste. Therefore, the synthesis of (+/-)-Tropan-2-one should be carried out in a well-equipped laboratory under strict safety guidelines.
Future Directions
There are several future directions for the study of (+/-)-Tropan-2-one. Firstly, the mechanism of action of (+/-)-Tropan-2-one needs to be further studied to understand its role in the synthesis of various alkaloids. Secondly, the synthesis of (+/-)-Tropan-2-one needs to be optimized to reduce the use of toxic reagents and the production of hazardous waste. Thirdly, the application of (+/-)-Tropan-2-one in the synthesis of new alkaloids needs to be explored to expand its use in the pharmaceutical industry. Finally, the potential use of (+/-)-Tropan-2-one in other fields, such as agriculture and material science, needs to be investigated to explore its full potential.
Scientific Research Applications
(+/-)-Tropan-2-one has been extensively studied for its application in the synthesis of various alkaloids. The most notable alkaloids derived from (+/-)-Tropan-2-one are cocaine and atropine. Cocaine is a powerful stimulant that is widely abused, while atropine is used in the treatment of various medical conditions, including bradycardia, asthma, and Parkinson's disease. The synthesis of these alkaloids requires the use of (+/-)-Tropan-2-one as a precursor, and therefore, the synthesis of (+/-)-Tropan-2-one is of great importance in the pharmaceutical industry.
properties
IUPAC Name |
(1R,5S)-8-methyl-8-azabicyclo[3.2.1]octan-2-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO/c1-9-6-2-4-7(9)8(10)5-3-6/h6-7H,2-5H2,1H3/t6-,7+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIZAOHGVLPCBMA-NKWVEPMBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2CCC1C(=O)CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1[C@H]2CC[C@@H]1C(=O)CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20447115 |
Source
|
| Record name | (+/-)-tropan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1R,5S)-8-Methyl-8-azabicyclo[3.2.1]octan-2-one | |
CAS RN |
56620-28-1 |
Source
|
| Record name | (+/-)-tropan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20447115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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